Cas no 1226802-66-9 (4-(3-chloro-4-fluorophenyl)-1H-imidazole)

• Product Name: 4-(3-chloro-4-fluorophenyl)-1H-imidazole
• CAS No: 1226802-66-9
• MF: C₉H₆ClFN₂
• MW: 196.60874414444
• MDL: MFCD20547811
• CID: 1102384
• PubChem ID: 55254176
• Update Time: 2025-05-21

4-(3-chloro-4-fluorophenyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 5-(3-chloro-4-fluorophenyl)-1H-Imidazole
• 4-(3-chloro-4-fluorophenyl)-1H-imidazole
• AKOS006289750
• EN300-1963503
• 1226802-66-9
• 4-(3-chloro-4-fluoro-phenyl)-1H-imidazole
• WFQWTIDVAQNHGR-UHFFFAOYSA-N
• SCHEMBL12676729
• SCHEMBL2063725

• MDL： MFCD20547811
• Inchi： 1S/C9H6ClFN2/c10-7-3-6(1-2-8(7)11)9-4-12-5-13-9/h1-5H,(H,12,13)
• InChI Key： WFQWTIDVAQNHGR-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1=CN=CN1)F

Computed Properties

• Exact Mass: 196.0203541g/mol
• Monoisotopic Mass: 196.0203541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 28.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 4-(3-chloro-4-fluorophenyl)-1H-imidazole

Professional Introduction to 4-(3-chloro-4-fluorophenyl)-1H-imidazole (CAS No: 1226802-66-9)

4-(3-chloro-4-fluorophenyl)-1H-imidazole, with the CAS number 1226802-66-9, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic organic molecule has garnered considerable attention due to its unique structural properties and potential applications in drug development. The presence of both chloro and fluoro substituents on the aromatic ring imparts distinct electronic and steric characteristics, making it a valuable scaffold for medicinal chemists.

The compound belongs to the imidazole class of heterocycles, which are widely recognized for their biological activity. Imidazole derivatives are known to exhibit a range of pharmacological effects, including antimicrobial, antiviral, and anti-inflammatory properties. The specific substitution pattern in 4-(3-chloro-4-fluorophenyl)-1H-imidazole suggests that it may interact with biological targets in a manner that could be exploited for therapeutic purposes.

In recent years, there has been a growing interest in developing novel imidazole-based drugs due to their favorable pharmacokinetic profiles and low toxicity. Research has shown that imidazole derivatives can modulate various cellular pathways, making them promising candidates for treating a wide array of diseases. The 3-chloro-4-fluorophenyl moiety in this compound is particularly noteworthy, as it can influence both the solubility and binding affinity of the molecule to its target proteins.

One of the most exciting areas of research involving 4-(3-chloro-4-fluorophenyl)-1H-imidazole is its potential application in oncology. Studies have demonstrated that certain imidazole derivatives can inhibit kinases and other enzymes involved in cancer cell proliferation. The structural features of this compound make it a good candidate for designing inhibitors targeting specific oncogenic pathways. For instance, the chloro and fluoro groups can serve as hydrogen bond donors or acceptors, facilitating interactions with key residues in the active site of target enzymes.

Moreover, the compound's ability to cross the blood-brain barrier has been explored in preclinical studies. This property is crucial for developing treatments for central nervous system disorders. The balance between lipophilicity and polarizability provided by the substituents in 4-(3-chloro-4-fluorophenyl)-1H-imidazole may enhance its ability to penetrate this barrier, offering new opportunities for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of 4-(3-chloro-4-fluorophenyl)-1H-imidazole involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the chloro and fluoro groups typically involves halogenation reactions, which must be carefully optimized to avoid unwanted side products. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity.

In addition to its potential therapeutic applications, 4-(3-chloro-4-fluorophenyl)-1H-imidazole has also been studied for its role in material science. Imidazole derivatives are known to form coordination complexes with metal ions, which can be used in various applications, including catalysis and sensors. The presence of both chloro and fluoro groups enhances the complexation properties of the molecule, making it a versatile building block for designing functional materials.

The growing body of research on 4-(3-chloro-4-fluorophenyl)-1H-imidazole underscores its importance as a chemical entity with diverse applications. As our understanding of its structure-activity relationships continues to evolve, new opportunities for its use in drug discovery and material science are likely to emerge. The compound exemplifies the power of heterocyclic chemistry in creating molecules with tailored properties for addressing complex challenges in medicine and technology.